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Compound of Interest

Compound Name: Disodium 1,3-benzenedisulfonate

Cat. No.: B166255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of disodium 1,3-
benzenedisulfonate as a supporting electrolyte and additive in various electrochemical

applications. This document includes its physicochemical properties, detailed experimental

protocols for its use in nickel electroplating, and a discussion of its potential in other

electrochemical methodologies.

Introduction
Disodium 1,3-benzenedisulfonate is a white, water-soluble organic salt.[1][2] Its high

solubility and ionic nature make it a candidate for use as a supporting electrolyte in aqueous

electrochemical systems. A supporting electrolyte is crucial in electrochemistry to increase the

conductivity of the solution and to minimize the migration of electroactive species, ensuring that

diffusion is the primary mode of mass transport to the electrode surface. While its primary

documented application in electrochemistry is as an additive in electroplating baths, its

properties suggest potential for broader use.

Physicochemical Properties
A summary of the key physical and chemical properties of disodium 1,3-benzenedisulfonate
is presented in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b166255?utm_src=pdf-interest
https://www.benchchem.com/product/b166255?utm_src=pdf-body
https://www.benchchem.com/product/b166255?utm_src=pdf-body
https://www.benchchem.com/product/b166255?utm_src=pdf-body
https://www.biosynth.com/p/FB40958/831-59-4-benzene-13-disulfonic-acid-disodium
https://www.fishersci.ca/shop/products/benzene-1-3-disulfonic-acid-disodium-salt-94-thermo-scientific/p-7026675
https://www.benchchem.com/product/b166255?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Synonyms

Disodium m-

benzenedisulfonate, 1,3-

Benzenedisulfonic acid

disodium salt

[3][4]

CAS Number 831-59-4 [3]

Molecular Formula C₆H₄Na₂O₆S₂ [5]

Molecular Weight 282.20 g/mol [6]

Appearance
White to off-white crystalline

powder
[5]

Solubility in Water 663 g/L at 20°C [3]

pH 6.9 (500 g/L in H₂O at 20°C) [6]

Application in Nickel Electroplating
Disodium 1,3-benzenedisulfonate, often referred to as disodium m-benzenedisulfonate in this

context, has been successfully employed as an additive in Watts-type nickel electroplating

baths. Its primary functions are to act as a hardening agent and to reduce the internal stress of

the nickel deposit, which is critical for preventing warping and fracturing of electroformed parts.

Quantitative Data: Effect on Deposit Properties
While the full text of the original study by Metzger, Krasley, and Ogburn from 1960 was not

retrieved, a NASA technical report evaluating a similar compound (meta-benzenedisulfonic

acid) and referencing this work provides valuable insights into the effects of these additives.

The data is qualitative but clearly indicates a trend.
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Additive Concentration Current Density Effect on Internal Stress

Low Low High Tensile Stress

High Low Significant Stress Reduction

Low High High Tensile Stress

High High
Most Effective Stress

Reduction

Table based on qualitative descriptions in the NASA technical report.

Experimental Protocol: Stress-Reducing Nickel
Electroplating
This protocol is adapted from the experimental details provided in the NASA technical report for

evaluating stress-reducing additives in a Watts nickel bath.

Objective: To deposit a nickel layer with reduced internal stress on a steel substrate using a

Watts bath containing disodium 1,3-benzenedisulfonate as an additive.

Materials:

Watts Nickel Bath Components:

Nickel Sulfate (NiSO₄·6H₂O)

Nickel Chloride (NiCl₂·6H₂O)

Boric Acid (H₃BO₃)

Additive: Disodium 1,3-benzenedisulfonate

Substrate: Cold-rolled steel strips (e.g., 18-gauge, 19 x 115 mm)

Cleaning Agents: Trichloroethylene, detergent, acid for cleaning

pH Adjustment: Nickel Carbonate (NiCO₃)
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Equipment:

Electroplating tank

DC power supply

Anodes (e.g., nickel)

Cathode holder

Heater with temperature controller

Agitation system (e.g., motor-driven mixer)

pH meter

Protocol:

Substrate Preparation: a. Degrease the steel strips by vapor degreasing with

trichloroethylene. b. Clean ultrasonically in a hot detergent solution. c. Perform an acid

cleaning step to remove any surface oxides. d. Rinse thoroughly with deionized water

between each step.

Bath Preparation (Watts Bath): a. Prepare the Watts bath with a standard composition (e.g.,

240 g/L NiSO₄·6H₂O, 45 g/L NiCl₂·6H₂O, 30 g/L H₃BO₃). b. Dissolve the components in

deionized water. c. Adjust the pH to between 4.0 and 4.5 using nickel carbonate. d. Heat the

bath to the operating temperature of 54°C.

Addition of Disodium 1,3-Benzenedisulfonate: a. For a stock solution, dissolve a weighed

amount of disodium 1,3-benzenedisulfonate in a small volume of the prepared Watts bath.

b. Add the desired amount of the additive stock solution to the main plating bath to achieve

the target concentration (e.g., ranging from a few g/L to higher concentrations for significant

stress reduction).

Electroplating: a. Immerse the prepared steel substrate (cathode) and nickel anodes into the

plating bath. b. Provide constant agitation to the bath. c. Apply a constant DC current at the

desired current density (e.g., 1 to 10.8 amp/sq dm). d. Continue plating until the desired
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deposit thickness is achieved. e. Monitor and maintain the bath temperature and pH

throughout the process.

Post-Plating Analysis: a. Remove the plated substrate, rinse with deionized water, and dry. b.

Analyze the deposit for internal stress, hardness, and thickness using appropriate

metallurgical techniques.

Workflow Diagram:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate Preparation

Bath Preparation

Electroplating

Post-Plating Analysis

Vapor Degrease

Ultrasonic Cleaning

DI Water Rinse

Acid Cleaning

DI Water Rinse

Immerse Electrodes

Prepare Watts Solution

Adjust pH (4.0-4.5)

Heat to 54°C

Add Disodium
1,3-benzenedisulfonate

Agitate Bath

Apply DC Current

Monitor Parameters

Remove and Rinse

Analyze Deposit
(Stress, Hardness)

Click to download full resolution via product page

Caption: Workflow for Nickel Electroplating with Disodium 1,3-benzenedisulfonate.
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Potential as a General Supporting Electrolyte
While its application in electroplating is documented, the use of disodium 1,3-
benzenedisulfonate as a general-purpose supporting electrolyte for analytical techniques like

cyclic voltammetry is not well-characterized in the available literature.

Electrochemical Window and Conductivity
Specific quantitative data for the electrochemical window and conductivity of aqueous solutions

of disodium 1,3-benzenedisulfonate were not found in the reviewed literature. The

electrochemical window defines the potential range within which the electrolyte is

electrochemically inert.[7] For aqueous solutions, this is typically limited by the oxidation and

reduction of water. The high solubility of disodium 1,3-benzenedisulfonate suggests that it

can form solutions with good ionic conductivity, a primary requirement for a supporting

electrolyte.

Potential in Electrochemical Sensing
There are mentions of disodium 1,3-benzenedisulfonate being used in an "electrochemical

method for detection" and exhibiting "catalytic" properties with a "low detection limit".[1]

However, specific details, protocols, or the analytes it is used to detect are not provided in the

available literature. This suggests a potential application in the development of electrochemical

sensors, but further research is needed to substantiate these claims.

A structurally related compound, 4,5-dihydroxy-1,3-benzenedisulfonic acid disodium salt

(Tiron), is known to be used in analytical chemistry for the spectrophotometric determination of

metal ions and in environmental testing for detecting heavy metals.[8] This is due to its

chelating properties, which may not be directly applicable to disodium 1,3-
benzenedisulfonate.

Conclusion
Disodium 1,3-benzenedisulfonate is a well-documented and effective additive in nickel

electroplating for reducing internal stress and increasing the hardness of the deposit. The

provided protocol offers a starting point for its application in this area. Its potential as a general

supporting electrolyte in analytical electrochemistry is plausible due to its high water solubility,

but it remains largely unexplored. Key data on its electrochemical window and conductivity are
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needed to assess its suitability for techniques like voltammetry. The claims of its catalytic

properties in electrochemical detection are intriguing and warrant further investigation to

develop new sensing applications. Researchers are encouraged to perform initial

characterizations, such as cyclic voltammetry on an inert electrode in a solution of disodium
1,3-benzenedisulfonate, to determine its practical electrochemical window and to explore its

potential in sensing applications.

Logical Relationship Diagram:
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Caption: Applications and Research Areas for Disodium 1,3-benzenedisulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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